Cas no 1258400-12-2 (7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride)

• Product Name: 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride
• CAS No: 1258400-12-2
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• MDL: MFCD30730102
• CID: 4565277
• PubChem ID: 67129378
• Update Time: 2025-05-28

7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride
• 7-Bromo-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• 7-Bromo-2,3-dihydro-1-benzofuran-3-amine hcl
• AK677834
• AK684522
• 7-bromo-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• AKOS030633062
• SCHEMBL1708572
• N11159
• MFCD30730102
• DS-20111
• 1258400-12-2

• MDL： MFCD30730102
• Inchi： 1S/C8H8BrNO.ClH/c9-6-3-1-2-5-7(10)4-11-8(5)6;/h1-3,7H,4,10H2;1H
• InChI Key： IIJLGAROGPJXJC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCC2N.Cl

Computed Properties

• Exact Mass: 248.95560 g/mol
• Monoisotopic Mass: 248.95560 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 250.52

Additional information on 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride

Comprehensive Overview of 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride (CAS No. 1258400-12-2)

7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride (CAS No. 1258400-12-2) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This dihydrobenzofuran derivative is recognized for its unique structural properties, making it a valuable intermediate in the development of bioactive molecules. The presence of a bromo substituent at the 7-position and an amine hydrochloride moiety enhances its reactivity, enabling diverse applications in medicinal chemistry.

In recent years, the demand for 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride has surged due to its role in designing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for CNS-targeting drugs, given the benzofuran scaffold's prevalence in neuroactive compounds. The compound's CAS number 1258400-12-2 is frequently searched in academic databases, reflecting its growing importance in drug discovery pipelines.

The synthesis of 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride involves multi-step organic reactions, often starting from commercially available benzofuran precursors. Key steps include bromination, reduction, and salt formation, with yields optimized for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for pharmaceutical applications.

From an SEO perspective, trending queries related to this compound include "7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride solubility," "CAS 1258400-12-2 suppliers," and "benzofuran derivatives in drug design." These keywords align with current research trends, such as the exploration of heterocyclic compounds for treating neurodegenerative diseases. The compound's molecular weight (263.53 g/mol) and storage conditions (typically 2-8°C) are also frequently requested data points.

Environmental and safety considerations for 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, proper handling with PPE is recommended due to its amine hydrochloride properties. The compound's stability under various pH conditions is another area of interest for formulation scientists.

In conclusion, 7-Bromo-2,3-dihydrobenzofuran-3-amine hydrochloride (CAS No. 1258400-12-2) represents a versatile tool for modern chemical research. Its applications span from small molecule libraries to targeted therapeutics, with ongoing studies investigating its structure-activity relationships. As the pharmaceutical industry continues to explore privileged scaffolds, this compound's relevance is expected to grow significantly.